2-methyl-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide

• IUPAC Name: 2-methyl-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• InChI: InChI=1S/C20H18N4O3S/c1-12-6-3-4-8-17(12)23-19(15-10-28-11-16(15)22-23)21-20(25)14-7-5-9-18(13(14)2)24(26)27/h3-9H,10-11H2,1-2H3,(H,21,25)
• InChI Key: XNJMEUZWUAZIGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CSCC3=N2)NC(=O)C4=C(C(=CC=C4)[N+](=O)[O-])C
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

The compound “2-methyl-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide” is also known as CH-223191. It has an empirical formula of C19H19N5O and a molecular weight of 333.39.

Molecular Structure Analysis

The SMILES string for this compound is Cc1cc(ccc1NC(=O)c2ccnn2C)\\N=N\\c3ccccc3C. This provides a representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a powder with an orange-brown color. It is soluble in DMSO at a concentration of ≥20 mg/mL. It should be stored at a temperature of 2-8°C.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Heterocyclic Compounds

  This chemical has been used in the synthesis of various heterocyclic compounds, which are crucial in the field of organic chemistry and pharmaceuticals. Studies have demonstrated methods for preparing pyrazolo derivatives, emphasizing the flexibility and utility of this compound in synthesizing complex molecular structures (Plescia, Daidone, & Sprio, 1979).

• Crystallographic Studies

  Investigations into the crystal structures of related compounds have provided insights into the molecular and electronic structures, offering valuable information for drug design and material science applications (Portilla, Mata, Cobo, Low, & Glidewell, 2007).

Pharmaceutical and Medicinal Chemistry

• Antimicrobial Activity

  Derivatives of this compound have been studied for their antimicrobial properties. This includes research on the growth inhibitory activity against various microbial strains, highlighting its potential in developing new antimicrobial agents (Daidone, Plescia, Raffa, Maggio, & Schillaci, 1992).

• Proteasome Inhibition and Cancer Treatment

  Some studies have explored the use of pyrazolone-enamines, related to this compound, in inhibiting cancer cell proliferation. These findings are crucial for developing new anticancer therapies (Yan et al., 2015).

Mechanism of Action

CH-223191 is a potent and specific aryl hydrocarbon receptor (AhR) antagonist. It inhibits TCDD-mediated nuclear translocation and DNA binding of AhR, and inhibits TCDD-induced luciferase activity. It does not stimulate AhR-dependent transcription even at high concentrations.